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Compound of Interest

Compound Name: 2-Phenylpentane

Cat. No.: B179501 Get Quote

Introduction

sec-Amylbenzene, systematically known as 2-phenylpentane, is an aromatic hydrocarbon

characterized by a benzene ring substituted with a sec-amyl group. While its isomeric

counterpart, tert-amylbenzene, has found applications as an industrial intermediate, sec-

amylbenzene is less commonly utilized and is often considered a byproduct in certain chemical

syntheses. This technical guide provides a comprehensive overview of the known

physicochemical properties of sec-amylbenzene, compiled from various chemical databases. It

is intended for researchers, scientists, and drug development professionals who may

encounter this molecule in their work.

Physicochemical Properties
The following tables summarize the key physical and chemical properties of sec-amylbenzene.

Table 1: Identifiers and Molecular Characteristics
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Property Value Source(s)

CAS Number 2719-52-0, 29316-05-0 [1][2][3]

Molecular Formula C₁₁H₁₆ [2][3][4]

Molecular Weight 148.24 g/mol [2][5]

Synonyms

2-Phenylpentane, (1-

Methylbutyl)benzene, sec-

Pentylbenzene

[1][2][3][6]

Table 2: Physical Properties

Property Value Source(s)

Appearance Colorless to pale yellow liquid [6]

Odor Aromatic [6]

Density 0.86 g/cm³ [2][3]

Boiling Point 190-192 °C at 760 mmHg [2][3]

Melting Point -44.72 °C (estimate) [2]

Flash Point 60.6 °C [2][3]

Refractive Index 1.4853 - 1.487 [2][3]

Vapor Pressure 0.696 mmHg at 25 °C [3]

Synthesis and Isomerization
The synthesis of amylbenzenes, such as the commercially relevant tert-amylbenzene, is often

achieved through Friedel-Crafts alkylation of benzene with an amylene or amyl alcohol. A

common challenge in these syntheses is the control of isomerization. The formation of sec-

amylbenzene can occur as a byproduct when tert-amylbenzene is the desired product,

particularly when using certain catalysts like aluminum chloride. The reaction conditions can be

optimized to favor the formation of one isomer over the other.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenylpentane
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.chembk.com/en/chem/sec-Amyl%20benzene
https://www.lookchem.com/casno2719-52-0.html
https://www.chemeo.com/cid/47-949-7/Benzene-1-methylbutyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenylpentane
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.benchchem.com/product/b179501
https://www.benchchem.com/product/b179501
https://www.benchchem.com/product/b179501
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.lookchem.com/casno2719-52-0.html
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.lookchem.com/casno2719-52-0.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.chemnet.com/cas/en/29316-05-0/sec-pentylbenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a generalized workflow for the synthesis of amylbenzenes, illustrating the potential for

the formation of both sec- and tert- isomers.
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A generalized workflow for the synthesis of amylbenzenes.

Applications in Research and Drug Development
A thorough review of the scientific literature reveals a notable absence of studies on the

biological activity of sec-amylbenzene. Consequently, there are no established experimental

protocols for its use in biological research or drug development, nor are there any known

signaling pathways associated with this compound. Its primary relevance in a research context

appears to be as a reference compound in analytical chemistry and as a potential impurity in

the synthesis of other alkylated benzenes. For drug development professionals, the lack of

data on biological effects suggests that sec-amylbenzene is not currently a molecule of interest

for therapeutic applications.

Safety Information
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sec-Amylbenzene is a flammable liquid.[4] Standard laboratory precautions for handling

flammable organic compounds should be followed, including working in a well-ventilated area

and avoiding sources of ignition. It is advised to avoid contact with skin and eyes.[4]

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety guide. Users should consult the relevant Safety Data Sheet (SDS)

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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